Cas no 2227717-04-4 (rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine)
rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine
- 2227717-04-4
- EN300-1906431
- rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine
-
- Inchi: 1S/C9H11BrN2/c10-9-5-12-2-1-7(9)8-3-6(8)4-11/h1-2,5-6,8H,3-4,11H2/t6-,8+/m0/s1
- InChI Key: ULJOHXDVCAIYEJ-POYBYMJQSA-N
- SMILES: BrC1C=NC=CC=1[C@@H]1C[C@H]1CN
Computed Properties
- Exact Mass: 226.01056g/mol
- Monoisotopic Mass: 226.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.9Ų
rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906431-0.05g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-0.1g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-0.25g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-0.5g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-1.0g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1906431-2.5g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-5.0g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1906431-10.0g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1906431-1g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1906431-5g |
rac-[(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropyl]methanamine |
2227717-04-4 | 5g |
$4349.0 | 2023-09-18 |
rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine
Comprehensive Overview of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine (CAS No. 2227717-04-4)
In the realm of organic chemistry and pharmaceutical research, rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine (CAS No. 2227717-04-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethanamine core and 3-bromopyridin-4-yl substituent, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its stereochemistry, denoted by the (1R,2R) configuration, further adds to its complexity and utility in asymmetric synthesis.
The growing demand for chiral building blocks in drug discovery has propelled the study of compounds like rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such molecules in virtual screening and molecular docking studies. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity of similar compounds, making this a hot topic in both academic and industrial settings.
One of the key features of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine is its potential role in the development of central nervous system (CNS) therapeutics. The cyclopropyl moiety is known to enhance metabolic stability, while the bromopyridine group offers opportunities for further functionalization. These attributes align with current industry focus on blood-brain barrier (BBB) penetration and targeted drug delivery, addressing common challenges in neurodegenerative disease research.
From a synthetic perspective, the preparation of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine involves sophisticated stereoselective reactions. Modern techniques such as flow chemistry and catalyzed cyclopropanation have been employed to improve yield and enantiomeric purity. This resonates with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing, topics frequently searched by professionals seeking eco-friendly synthetic routes.
The compound's physical-chemical properties also warrant discussion. With a molecular weight of 241.11 g/mol and the presence of both basic amine and aromatic bromine functionalities, it exhibits distinct solubility and reactivity profiles. These characteristics make it valuable for structure-activity relationship (SAR) studies, particularly in the context of kinase inhibitor development—a trending area in oncology research.
Analytical characterization of rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine typically involves advanced techniques like HPLC-MS and chiral separation methods. The rise of high-throughput screening platforms has increased demand for reliably characterized compounds, positioning this molecule as a relevant reference material in analytical laboratories.
In the broader context of medicinal chemistry, derivatives of cyclopropylmethanamine have shown promise across multiple therapeutic areas. This has led to increased patent activity around similar structures, with many researchers investigating intellectual property landscapes before initiating new projects—a practice becoming standard in pharmaceutical R&D.
Looking ahead, the scientific community anticipates expanded applications for rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine in bioconjugation and proteolysis targeting chimera (PROTAC) development. These emerging technologies, frequently searched in connection with drug discovery innovations, underscore the compound's continuing relevance in cutting-edge research.
2227717-04-4 (rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)